N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide

• IUPAC Name: N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H36N4O2/c25-19(21-17-7-3-1-4-8-17)15-23-11-13-24(14-12-23)16-20(26)22-18-9-5-2-6-10-18/h17-18H,1-16H2,(H,21,25)(H,22,26)
• InChI Key: HPQFPGQCYFDJCG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2CCN(CC2)CC(=O)NC3CCCCC3
• Molecular Formula: C20H36N4O2
• Molecular Weight: 364.5 g/mol

Description

N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide is a complex organic compound with a unique structure that includes a piperazine ring and cyclohexyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of cyclohexylamine with an appropriate acylating agent to form an intermediate, which is then reacted with piperazine derivatives under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and automated reactors can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the piperazine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield this compound derivatives with additional oxygen-containing functional groups.

Scientific Research Applications

N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-cyclohexyl-2-piperazin-1-yl-acetamide: Similar structure but lacks the additional cyclohexylamino group.

N-cyclohexyl-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide: Contains a fluorophenyl group instead of the cyclohexylamino group.

Uniqueness

N-cyclohexyl-2-[4-[2-(cyclohexylamino)-2-oxoethyl]piperazin-1-yl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for targeted research and development in various scientific fields.